Cas no 18774-49-7 (Benzo4,5thieno2,3-Dpyrimidin-4(3H)-one)

Benzo4,5thieno2,3-Dpyrimidin-4(3H)-one structure
18774-49-7 structure
Product Name:Benzo4,5thieno2,3-Dpyrimidin-4(3H)-one
CAS No:18774-49-7
MF:C10H6N2OS
MW:202.232440471649
MDL:MFCD00456555
CID:2103249
PubChem ID:3969835
Update Time:2023-11-22

Benzo4,5thieno2,3-Dpyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

    • [1]benzothieno[2,3-d]pyrimidin-4(3H)-one
    • Benzo[4,5]thieno[2,3-d]pyrimidin-4-ol
    • BENZO[4,5]THIENO[2,3-D]PYRIMIDIN-4(3H)-ONE
    • [1]Benzothieno[2,3-d]pyrimidin-4(1H)-one
    • UELJJSQADCDBMU-UHFFFAOYSA-N
    • benzothieno[2,3-d]pyrimidin-4(1h)-one
    • 4-oxo-3,4-dihydrobenzothieno[2,3-d]pyrimidine
    • Benzo4,5thieno2,3-Dpyrimidin-4(3H)-one
    • MDL: MFCD00456555
    • Inchi: 1S/C10H6N2OS/c13-9-8-6-3-1-2-4-7(6)14-10(8)12-5-11-9/h1-5H,(H,11,12,13)
    • InChI Key: UELJJSQADCDBMU-UHFFFAOYSA-N
    • SMILES: S1C2=C(C(NC=N2)=O)C2C=CC=CC1=2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 292
  • Topological Polar Surface Area: 69.7

Benzo4,5thieno2,3-Dpyrimidin-4(3H)-one Pricemore >>

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Enamine
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